7-chloro-1,3,5-trimethyl-1H-pyrazolo[4,3-d]pyrimidine

• IUPAC Name: 7-chloro-1,3,5-trimethylpyrazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C8H9ClN4/c1-4-6-7(13(3)12-4)8(9)11-5(2)10-6/h1-3H3
• InChI Key: BWESROVLRYCPEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1N=C(N=C2Cl)C)C
• Molecular Formula: C8H9ClN4
• DSSTOX Substance ID: DTXSID40537360
• Molecular Weight: 196.64 g/mol
• CAS RN: 89239-22-5

Description

“7-chloro-1,3,5-trimethyl-1H-pyrazolo[4,3-d]pyrimidine” is a chemical compound with the molecular formula C8H9ClN4. It is a derivative of pyrazolo[3,4-d]pyrimidine.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has been reported in various studies. These compounds have been synthesized as novel CDK2 targeting compounds. The synthesis methods are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and its derivatives have been studied in the context of their potential as CDK2 inhibitors. These compounds have shown significant inhibitory activity against CDK2.

Mechanism of Action

The mechanism of action of “7-chloro-1,3,5-trimethyl-1H-pyrazolo[4,3-d]pyrimidine” and its derivatives involves the inhibition of CDK2, a protein kinase that is a target for cancer treatment. The compounds exert a significant alteration in cell cycle progression, in addition to inducing apoptosis within HCT cells.

Future Directions

The future directions for the research on “7-chloro-1,3,5-trimethyl-1H-pyrazolo[4,3-d]pyrimidine” could involve further investigations on its potential as a CDK2 inhibitor. More studies could be conducted to explore its pharmacokinetic properties and its efficacy against different types of cancer cells.

Synthesis routes and methods

Procedure details

A mixture of 30.5 g (0.17 mol) of 1,3,5-trimethyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol and 37 g (0.18 mol) of phosphorus pentachloride in 350 ml of phosphorus oxychloride is stirred under reflux for seven hours and the resulting solution is evaporated in vacuo. The solid residue is redissolved in 300 ml of methylenedichloride and stirred with 200 ml of a saturated aqueous solution of sodium bicarbonate. The organic layer is dried over MgSO4 and evaporated in vacuo to give 30 g (98%) of 7-chloro-1,3,5-trimethyl-1H-pyrazolo[4,3-d]pyrimidine, mp 91°-93° C. from ethyl acetate-pet ether.